2-((4-(2-amino-2-oxoethyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-fluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound 2-((4-(2-amino-2-oxoethyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-fluorophenyl)acetamide has been the subject of research due to its potential antiviral properties, particularly against SARS-CoV-2, the virus responsible for COVID-19. The studies have focused on the synthesis, molecular structure, and chemical properties of this compound, as well as its potential as a drug candidate based on its interaction with viral proteins.
Synthesis Analysis
The synthesis of the compound has been achieved, and its structure was characterized using spectroscopic methods such as FT-IR and FT-Raman. The synthesis process is not detailed in the provided papers, but the characterization suggests that the compound was successfully synthesized and its structure confirmed .
Molecular Structure Analysis
The molecular structure of the compound has been analyzed using density functional theory (B3LYP method with the 6-311G++(d,p) basis set
Scientific Research Applications
Chemical Synthesis and Structural Analysis
- A study on radiosynthesis of selective radioligands for imaging the translocator protein (18 kDa) with PET highlighted the synthesis of compounds within a series that closely relates to 2-((4-(2-amino-2-oxoethyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-fluorophenyl)acetamide, demonstrating the potential for in vivo imaging applications (Dollé et al., 2008).
- Research on the chemical reactivity and biological evaluation of novel pyrimidine derivatives, including N-pyrimidinylacetamide, shows the compound's versatility as a building block for constructing nitrogen heterocyclic compounds, suggesting its significance in synthesizing biologically active molecules (Farouk et al., 2021).
Biological Evaluation and Potential Applications
- A quantum chemical study provided insight into the molecular structure, spectroscopic analysis, and antiviral potential against COVID-19 for a similar compound, emphasizing its significant antiviral potency through molecular docking against SARS-CoV-2 protein, indicating potential therapeutic applications (Mary et al., 2020).
- Synthesis and antitumor activities of derivatives have been explored, indicating that such compounds may possess selective anti-tumor activities, with the configuration of the compound contributing to its efficacy, further underscoring the therapeutic potential in oncology (Xiong Jing, 2011).
- Investigations into the reaction of pyrimidine derivatives under microwave irradiation for the synthesis of related compounds have highlighted their potential in producing derivatives with significant biological activities, showcasing the compound's utility in medicinal chemistry (Davoodnia et al., 2009).
properties
IUPAC Name |
2-[2-[2-(3-fluoroanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13FN4O3S/c15-8-2-1-3-9(4-8)17-13(22)7-23-14-18-10(5-11(16)20)6-12(21)19-14/h1-4,6H,5,7H2,(H2,16,20)(H,17,22)(H,18,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWHVIVCNHKBLHJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)NC(=O)CSC2=NC(=CC(=O)N2)CC(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13FN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((4-(2-amino-2-oxoethyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-fluorophenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.